![molecular formula C11H7ClN2O B1403654 3-(4-Chloro-phenyl)-pyrazine-2-carbaldehyde CAS No. 1404373-80-3](/img/structure/B1403654.png)
3-(4-Chloro-phenyl)-pyrazine-2-carbaldehyde
Overview
Description
3-(4-Chloro-phenyl)-pyrazine-2-carbaldehyde is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a pyrazine derivative that has a chloro-phenyl group attached to it. It has been synthesized using various methods and has been found to have interesting biological and biochemical properties.
Scientific Research Applications
Nonlinear Optics Application
The compound 3-(4-Chloro-phenyl)-pyrazine-2-carbaldehyde may have potential applications in nonlinear optics, as suggested by studies on similar molecules like 3-(4-chlorophenyl)-1-(pyridin-3-yl)prop-2-en-1-one (CPP), which showed significant second and third harmonic generation capabilities .
Organic Synthesis Catalyst
Research on related compounds indicates potential use as a catalyst in organic synthesis. This could involve facilitating various chemical reactions, enhancing efficiency and selectivity.
Drug Delivery Systems
Biotechnology Applications
Synthesis of Pyrazoles
Similar compounds have been used in the synthesis of pyrazoles, which are important in pharmaceuticals and agrochemicals. This compound could potentially serve as a precursor or intermediate in such syntheses .
Harmonic Generation Studies
Based on studies of related molecules, this compound could be useful in harmonic generation studies, which are important for understanding molecular interactions with light .
Mechanism of Action
- Histamine H3 receptors are involved in maintaining wakefulness. By blocking these receptors, the compound enhances the activity of histaminergic neurons and increases signaling of other neurotransmitters in the brain .
Target of Action
Mode of Action
properties
IUPAC Name |
3-(4-chlorophenyl)pyrazine-2-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7ClN2O/c12-9-3-1-8(2-4-9)11-10(7-15)13-5-6-14-11/h1-7H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJSUAAQWBCIVJS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NC=CN=C2C=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Chloro-phenyl)-pyrazine-2-carbaldehyde |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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